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Compound of Interest

Compound Name: Phenamacril

Cat. No.: B15608072 Get Quote

A comparative analysis of the novel fungicide Phenamacril against older broad-spectrum

fungicides reveals a significantly improved environmental safety profile, primarily attributed to

its highly specific mode of action. While comprehensive public data on its aquatic and avian

toxicity remains limited, available information on its soil persistence and effects on non-target

soil organisms suggests a reduced environmental impact compared to legacy fungicides like

Chlorothalonil, Mancozeb, Tebuconazole, and Carbendazim.

Phenamacril, a novel cyanoacrylate fungicide, represents a significant advancement in the

development of environmentally conscious crop protection agents. Its unique mode of action,

the specific inhibition of class I myosin in Fusarium species, results in a highly targeted

antifungal activity.[1][2] This specificity is a key differentiator from older, broad-spectrum

fungicides that often impact a wider range of non-target organisms. This guide provides a

comparative overview of the environmental impact of Phenamacril and four widely used older

fungicides, supported by available experimental data.

Quantitative Comparison of Environmental Impact
The following tables summarize the available quantitative data on the ecotoxicity and

environmental fate of Phenamacril and the selected older fungicides. It is important to note the

current data gaps for Phenamacril, particularly in aquatic and avian toxicity, which are crucial

for a complete environmental risk assessment.

Table 1: Ecotoxicity Data for Phenamacril and Older Fungicides
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Fungicide Organism Endpoint Value Reference(s)

Phenamacril
Earthworm

(Eisenia fetida)
14-day LC50 >1000 mg/kg soil [1]

Fish (various) 96-hour LC50
Data not publicly

available

Daphnia magna 48-hour EC50
Data not publicly

available

Algae (various) 72-hour EC50
Data not publicly

available

Birds (various) Acute Oral LD50
Data not publicly

available

Chlorothalonil

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 0.076 mg/L [3]

Daphnia magna 48-hour EC50 0.13 - 0.20 mg/L [3]

Red-eyed tree

frog larvae
LC50

26.72 - 30.16

mg/L
[4]

Earthworm
Data not publicly

available

Mancozeb

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 2.2 mg/L [5]

Daphnia magna 48-hour EC50
Not specified, but

acutely toxic
[6]

Goldfish 48-hour LC50 9 mg/L [5]

Earthworm
Data not publicly

available

Bobwhite Quail
8-day dietary

LC50
>10,000 ppm [5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6349130/
https://ouci.dntb.gov.ua/en/works/lRJZawkl/
https://ouci.dntb.gov.ua/en/works/lRJZawkl/
https://www.researchgate.net/publication/360414550_Risk_assessment_and_molecular_mechanism_of_Fusarium_incarnatum_resistance_to_phenamacril
https://www.researchgate.net/publication/224914869_Acute_toxicity_tests_with_Daphnia_magna_Americamysis_bahia_Chironomus_riparius_and_Gammarus_pulex_and_implications_of_new_EU_requirements_for_the_aquatic_effect_assessment_of_insecticides
https://alerts.eyedropsafety.org/item/845
https://www.researchgate.net/publication/224914869_Acute_toxicity_tests_with_Daphnia_magna_Americamysis_bahia_Chironomus_riparius_and_Gammarus_pulex_and_implications_of_new_EU_requirements_for_the_aquatic_effect_assessment_of_insecticides
https://www.researchgate.net/publication/224914869_Acute_toxicity_tests_with_Daphnia_magna_Americamysis_bahia_Chironomus_riparius_and_Gammarus_pulex_and_implications_of_new_EU_requirements_for_the_aquatic_effect_assessment_of_insecticides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tebuconazole

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 9.05 mg/L [7]

Daphnia magna 48-hour EC50 2.37 mg/L [8]

Lemna minor 72-hour EC50 1.552 mg/L [7]

Earthworm

(Eisenia andrei)

Reproduction

EC50

350 mg/kg soil

(formulated

product)

[4]

Carbendazim

Channel Catfish

(Ictalurus

punctatus)

96-hour LC50 0.007 mg/L [9]

Daphnia magna 48-hour EC50

Not specified, but

very toxic to

aquatic

organisms

[10]

Earthworm

(Eisenia andrei)

Reproduction

EC50
1.80 mg/kg soil [11]

Table 2: Environmental Fate Data for Phenamacril and Older Fungicides
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Fungicide
Environmental
Compartment

Half-life (t½) Reference(s)

Phenamacril Soil (aerobic) 17.1 days [12]

Water
Data not publicly

available

Chlorothalonil Soil 1 to 2 months [13]

Water/Sediment

System

<2 hours (initial

dissipation)
[13]

Mancozeb Soil (aerobic) <2 to 8 days [14][15]

Water (hydrolysis) <2 days [14][15]

Tebuconazole Soil 49 to 610 days [16]

Water (hydrolysis) Stable [17]

Carbendazim Soil 6 to 12 months [1][18]

Water (aerobic) 2 months [1][18]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the targeted mode of action of Phenamacril and a

generalized workflow for assessing the environmental impact of fungicides.
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Generalized Environmental Impact Pathway of a Fungicide
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Fungicide Environmental Impact Pathway
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Experimental Workflow for Fungicide Ecotoxicity Testing
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Ecotoxicity Testing Workflow
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Experimental Protocols
The environmental impact data presented in this guide are generated using standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD) and the United States Environmental Protection Agency

(EPA).

Ecotoxicity Testing:

Acute Fish Toxicity (OECD 203 / EPA OCSPP 850.1075): This test evaluates the

concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-

hour exposure period.[2][18] Fish, such as rainbow trout or zebrafish, are exposed to a range

of concentrations of the test substance in a controlled environment.[2][18]

Acute Daphnia Immobilisation (OECD 202 / EPA OCSPP 850.1010): This test determines

the concentration of a substance that causes immobilization in 50% of the Daphnia magna

population (EC50) over a 48-hour exposure.[8][18]

Algal Growth Inhibition (OECD 201 / EPA OCSPP 850.5400): This assay measures the effect

of a substance on the growth of green algae, determining the concentration that inhibits

growth by 50% (EC50) over a 72-hour period.

Earthworm Acute Toxicity (based on OECD 207) and Reproduction Test (OECD 222 / EPA

OCSPP 850.6200): The acute test assesses the lethal concentration (LC50) of a substance

to earthworms over 14 days. The reproduction test evaluates sublethal effects on

reproduction and growth over an 8-week period.

Environmental Fate Testing:

Aerobic Soil Metabolism (OECD 307 / EPA OCSPP 835.4100): This study determines the

rate of degradation of a chemical in soil under aerobic conditions to calculate its half-life

(DT50).[11] The test substance is applied to soil samples, which are then incubated under

controlled temperature and moisture conditions.
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Phenamacril's high specificity for its target protein in Fusarium species underpins its

characterization as an environmentally benign fungicide. The available data on its rapid soil

degradation and low toxicity to earthworms support this claim, especially when compared to the

broader and more significant environmental impacts of older fungicides like Chlorothalonil,

Mancozeb, Tebuconazole, and Carbendazim. However, the lack of publicly available,

comprehensive ecotoxicological data for Phenamacril, particularly concerning aquatic and

avian species, highlights a critical area for future research to fully substantiate its environmental

safety profile. For researchers and drug development professionals, the targeted approach of

Phenamacril serves as a valuable model for designing next-generation fungicides with

minimized ecological footprints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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